![molecular formula C14H16N4O3S B5868021 6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole](/img/structure/B5868021.png)
6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole (NPB) is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzothiazole derivatives and is known for its antitumor and antiviral properties.
Mechanism of Action
The mechanism of action of 6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the proliferation and inducing apoptosis of cancer cells. This compound has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and repair. The antiviral activity of this compound is thought to be due to its ability to inhibit the viral DNA polymerase.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3, which is a key enzyme involved in the process of programmed cell death. This compound has also been found to inhibit the activity of NF-kappaB, which is a transcription factor that plays a key role in the regulation of immune responses. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole is its broad-spectrum antitumor and antiviral activity. It has been found to be effective against a wide range of cancer cell lines and viruses. Another advantage is its relatively low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole. One area of research is the development of more efficient synthesis methods to increase the yield of this compound. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more targeted and effective therapies. In addition, further studies are needed to evaluate the safety and efficacy of this compound in vivo, which could ultimately lead to the development of new drugs for the treatment of cancer and viral infections.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising antitumor and antiviral activity. It has been extensively studied for its potential therapeutic applications and has been found to exhibit broad-spectrum activity against a wide range of cancer cell lines and viruses. Although the mechanism of action of this compound is not fully understood, it has been suggested that it exerts its effects by inhibiting the proliferation and inducing apoptosis of cancer cells, as well as inhibiting the activity of topoisomerase II and viral DNA polymerase. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole can be synthesized using a multi-step process that involves the reaction of 2-aminobenzenethiol with ethyl acetoacetate, followed by the reaction of the resulting compound with propionyl chloride. The final step involves the nitration of the obtained compound with a mixture of nitric and sulfuric acid. The yield of this compound obtained from this process is around 50%.
Scientific Research Applications
6-nitro-2-(4-propionyl-1-piperazinyl)-1,3-benzothiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. This compound has also shown antiviral activity against herpes simplex virus type 1 and type 2, and human cytomegalovirus.
Properties
IUPAC Name |
1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3S/c1-2-13(19)16-5-7-17(8-6-16)14-15-11-4-3-10(18(20)21)9-12(11)22-14/h3-4,9H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFLTBJNWOIDHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.